Cas no 2172540-08-6 (tert-butyl N-3-(4-amino-2-chlorophenoxy)-2-hydroxypropyl-N-ethylcarbamate)

• Product Name: tert-butyl N-3-(4-amino-2-chlorophenoxy)-2-hydroxypropyl-N-ethylcarbamate
• CAS No: 2172540-08-6
• MF: C₁₆H₂₅ClN₂O₄
• MW: 344.833703756332
• CID: 5568396
• PubChem ID: 165594285
• Update Time: 2025-05-21

tert-butyl N-3-(4-amino-2-chlorophenoxy)-2-hydroxypropyl-N-ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2172540-08-6
• tert-butyl N-[3-(4-amino-2-chlorophenoxy)-2-hydroxypropyl]-N-ethylcarbamate
• EN300-1591788
• tert-butyl N-3-(4-amino-2-chlorophenoxy)-2-hydroxypropyl-N-ethylcarbamate

• Inchi： 1S/C16H25ClN2O4/c1-5-19(15(21)23-16(2,3)4)9-12(20)10-22-14-7-6-11(18)8-13(14)17/h6-8,12,20H,5,9-10,18H2,1-4H3
• InChI Key： GMPDYSXSXOKISP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(CN(C(=O)OC(C)(C)C)CC)O)N

Computed Properties

• Exact Mass: 344.1502850g/mol
• Monoisotopic Mass: 344.1502850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 85Ų

Additional information on tert-butyl N-3-(4-amino-2-chlorophenoxy)-2-hydroxypropyl-N-ethylcarbamate

tert-butyl N-3-(4-amino-2-chlorophenoxy)-2-hydroxypropyl-N-ethylcarbamate: A Comprehensive Overview

tert-butyl N-3-(4-amino-2-chlorophenoxy)-2-hydroxypropyl-N-ethylcarbamate is a complex organic compound with the CAS number 2172540-08-6. This compound belongs to the class of carbamates, which are widely used in various industries due to their versatile chemical properties. The structure of this compound is characterized by a tert-butyl group, an ethyl group, and a hydroxyl group, which contribute to its unique reactivity and functionality.

The tert-butyl group in the compound plays a significant role in stabilizing the molecule through steric hindrance, making it less reactive under certain conditions. The 4-amino-2-chlorophenoxy group introduces both electronic and steric effects, enhancing the compound's ability to participate in various chemical reactions. Additionally, the hydroxyl group at the 2-position of the propyl chain adds hydrophilic properties, which can influence solubility and reactivity in different solvents.

Recent studies have highlighted the potential of tert-butyl N-3-(4-amino-2-chlorophenoxy)-2-hydroxypropyl-N-ethylcarbamate in pharmaceutical applications. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the synthesis of drugs targeting specific enzymes or receptors. The compound's structure allows for easy modification, enabling chemists to design derivatives with enhanced pharmacokinetic properties.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of advanced catalytic systems has improved the yield and purity of the product, making it more accessible for industrial applications. Furthermore, green chemistry principles have been integrated into its production process to minimize environmental impact and reduce waste generation.

The N-ethylcarbamate moiety in the molecule is known for its ability to form stable amide bonds, which are crucial in peptide synthesis. This feature has led to its application in the development of biologically active peptides and oligonucleotides. Recent advancements in click chemistry have further expanded its utility by enabling rapid and efficient conjugation with other biomolecules.

From an environmental perspective, understanding the degradation pathways of tert-butyl N-3-(4-amino-2-chlorophenoxy)-2-hydroxypropyl-N-ethylcarbamate is essential for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation, producing less harmful byproducts. However, further research is needed to evaluate its long-term effects on aquatic ecosystems.

In conclusion, tert-butyl N-3-(4-amino-2-chlorophenoxy)-2-hydroxypropyl-N-ethylcarbamate (CAS No: 2172540-08-6) is a versatile compound with promising applications across multiple fields. Its unique structure and reactivity make it a valuable tool in organic synthesis and drug development. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in both academic and industrial settings.